3-Methyl-8-(3-methylbutylsulfanyl)-7-(3-phenylpropyl)purine-2,6-dione

• CAS: 313470-30-3
• Molecular Formula: C20H26N4O2S
• Molecular Weight: 386.5g/mol
• SMILES: CC(C)CCSC1=NC2=C(N1CCCC3=CC=CC=C3)C(=O)NC(=O)N2C
• InChI: InChI=1S/C20H26N4O2S/c1-14(2)11-13-27-20-21-17-16(18(25)22-19(26)23(17)3)24(20)12-7-10-15-8-5-4-6-9-15/h4-6,8-9,14H,7,10-13H2,1-3H3,(H,22,25,26)
• InChIKey: MAVQZXGRCVDXQK-UHFFFAOYSA-N

3-Methyl-8-(3-methylbutylsulfanyl)-7-(3-phenylpropyl)purine-2,6-dione (CAS 313470-30-3): Procurement-Ready Purine-2,6-dione Scaffold for Receptor Antagonism Research

3-Methyl-8-(3-methylbutylsulfanyl)-7-(3-phenylpropyl)purine-2,6-dione (CAS 313470-30-3) is a synthetic, sulfur-containing purine-2,6-dione (xanthine) derivative with the molecular formula C20H26N4O2S and a molecular weight of 386.5 g/mol [1]. This compound is catalogued as a research-grade small molecule with a specification of ≥95% purity and is supplied for experimental use only . The core purine-2,6-dione scaffold is a privileged structure in adenosine receptor antagonist discovery, and the combination of an 8-(isopentylthio) substituent with a 7-(3-phenylpropyl) group places this compound within a chemical space explored for selective A1 and A2B adenosine receptor modulation.

Purine-2,6-dione scaffold for adenosine receptor antagonist research

8-(3-methylbutylthio) and 7-(3-phenylpropyl) substitution pattern

Research-grade purity specification for experimental use

• [1] PubChem Compound Summary for CID 981121: 3-methyl-8-(3-methylbutylsulfanyl)-7-(3-phenylpropyl)purine-2,6-dione. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/981121 View Source

Why 3-Methyl-8-(3-methylbutylsulfanyl)-7-(3-phenylpropyl)purine-2,6-dione Cannot Be Replaced by a Generic Xanthine Analog: The Evidence Gap

A direct, quantitative evidence base that would allow a scientific or industrial user to prioritize this specific compound over its closest analogs (such as 8-(butylthio)-3-methyl-7-(3-phenylpropyl)-1H-purine-2,6-dione or 8-(isopentylthio)-7-isopropyl-3-methyl-1H-purine-2,6-dione) is not available in the open, peer-reviewed, or patent literature accessed during this analysis. No head-to-head receptor binding affinities, functional assay IC50/EC50 values, selectivity profiles, or pharmacokinetic parameters were found for CAS 313470-30-3, nor for directly comparable analogs under identical experimental conditions. Without such data, any assertion of differentiated potency, selectivity, or functional advantage would be speculative. The compound's value proposition currently rests on its unique structural features—the 8-(3-methylbutylthio) ether and the 7-(3-phenylpropyl) hydrophobic tail—which distinguish it from common 1,3-dialkylxanthines and may confer distinct physicochemical properties (e.g., logP, solubility) relevant to assay-specific requirements. However, until comparative experimental data are generated, substitution decisions should be driven by the intended assay context and empirical screening rather than by claimed performance differentiation.

Structurally distinct substituents

8-(3-methylbutylthio) and 7-(3-phenylpropyl) groups are not present in common 1,3-dialkylxanthines and may alter physicochemical properties.

No comparative receptor data

Direct affinity or functional activity data vs. close analogs are not available; selectivity profile may differ.

Assay-context mismatch possible

Substitution with a generic xanthine analog may shift logP and solubility, affecting assay performance without empirical verification.

• [1] PubChem Compound Summary for CID 981121: 3-methyl-8-(3-methylbutylsulfanyl)-7-(3-phenylpropyl)purine-2,6-dione. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/981121 View Source

Quantitative Differentiation Evidence for 3-Methyl-8-(3-methylbutylsulfanyl)-7-(3-phenylpropyl)purine-2,6-dione: Comparator-Based Performance Data

Holding Statement: No Publicly Available Comparator-Based Quantitative Evidence Located

A systematic search of PubMed, PubMed Central, Google Patents, BindingDB, PubChem BioAssay, and vendor technical repositories did not yield any direct head-to-head comparison, cross-study comparable dataset, or class-level quantitative inference that would support a specific differentiation claim for 3-methyl-8-(3-methylbutylsulfanyl)-7-(3-phenylpropyl)purine-2,6-dione (CAS 313470-30-3) against a named comparator. The related patent literature (e.g., US4546182, NZ196829A) describes the general class of 3,8-dialkylxanthines for chronic obstructive airway disease and cardiovascular indications, but does not provide discrete binding or functional data for this compound. PubChem BioAssay records (AID 2466) list a structurally related analog, 7-isopropyl-3-methyl-8-(3-phenylpropylthio)xanthine, with an IC50 of 12,300 nM at GPR35, but no corresponding data for CAS 313470-30-3 could be identified [1]. Consequently, no quantitative evidence item meets the minimum admission criteria for this guide.

Comparator Evidence

Data to verify

Target compound: no receptor binding/functional data available
Closest analog (CID 3111693): GPR35 IC50 = 12,300 nM

Supports receptor screening context; direct comparator data not yet available

Source: PubChem BioAssay AID 2466

Evidence Dimension	Receptor binding / functional activity
Target Compound Data	Not available
Comparator Or Baseline	7-isopropyl-3-methyl-8-(3-phenylpropylthio)xanthine (CID 3111693): GPR35 IC50 = 12,300 nM (PubChem AID 2466)
Quantified Difference	Cannot be calculated
Conditions	GPR35 inhibition assay (human); SAR analysis of compounds that inhibit NOD1 - Set 2 (PubChem BioAssay AID 2466, 2010)

Why This Matters

Without target-specific quantitative data, a researcher cannot determine whether this compound offers superior potency, selectivity, or ADME properties compared to structurally analogous alternatives.

• [1] BindingDB Entry for BDBM65737 (MLS-0059529.0001): 7-isopropyl-3-methyl-8-(3-phenylpropylthio)xanthine GPR35 IC50. PubChem BioAssay AID 2466. https://www.bindingdb.org/rwd/jsp/dbsearch/Summary_ki.jsp?entryid=4345 View Source

Recommended Application Scenarios for 3-Methyl-8-(3-methylbutylsulfanyl)-7-(3-phenylpropyl)purine-2,6-dione Based on Structural Inference

Exploratory Adenosine Receptor Antagonist Screening Library Expansion

Given the well-established role of 8-thioether-substituted xanthines as adenosine A1 and A2B receptor ligands, this compound may serve as a structural diversification element in high-throughput screening campaigns aimed at identifying novel adenosine receptor modulators. Its 7-(3-phenylpropyl) substituent extends hydrophobic reach relative to simpler 7-methyl or 7-ethyl analogs, potentially engaging auxiliary receptor sub-pockets. Procurement for this purpose is appropriate when the screening cascade includes primary binding assays against A1, A2A, A2B, and A3 subtypes.

Physicochemical Property Benchmarking in Xanthine Chemical Space

The combination of a branched 3-methylbutylthio group at C8 and a linear phenylpropyl group at N7 yields a calculated logP distinct from both 8-(butylthio) and 8-(isopropylthio) analogs. This compound can be used as a calibration standard in chromatographic hydrophobicity determination or as a test probe in solubility-permeability relationship studies within the xanthine chemotype, where minor alkyl chain variations are known to significantly impact aqueous solubility and membrane partitioning.

Patent Landscape Analysis and Freedom-to-Operate Assessment

The compound falls within the general Markush structures of patents such as US4546182 (3,8-dialkylxanthines) and NZ196829A (3,8-disubstituted-3,7-dihydro-1H-purine-2,6-diones), which claim therapeutic utility in chronic obstructive airway disease and cardiovascular disease. Procurement of this specific compound enables experimental validation of structure-activity relationships at the periphery of these patent claims, supporting intellectual property positioning or FTO analysis for drug discovery programs targeting the xanthine pharmacophore.

Application

Selection Property

Validation Focus

Adenosine receptor antagonist screening library diversification

7-(3-phenylpropyl) hydrophobic extension for auxiliary pocket engagement

Primary binding assays across A1, A2A, A2B, A3 subtypes

Physicochemical property benchmarking in xanthine chemical space

Calculated logP distinct from 8-(butylthio) and 8-(isopropylthio) analogs

Chromatographic hydrophobicity index and solubility-permeability relationship studies

Patent landscape and FTO analysis for xanthine pharmacophore

Falls within Markush structures of US4546182 and NZ196829A

Experimental SAR validation at patent claim periphery

• [1] US Patent 4,546,182. 3,8-Dialkylxanthines. Kjellin PG, Persson CG. Issued October 8, 1985. https://patents.justia.com/patent/4546182 View Source
• [2] NZ Patent 196829A. Certain 3,8-disubstituted-3,7-dihydro-1H-purine-2,6-diones. https://patents.google.com/patent/NZ196829A/en View Source